2-[(3-Fluorophenyl)sulfanyl]cyclopentan-1-one

• Molecular Formula: C11H11FOS
• Molecular Weight: 210.27 g/mol
• IUPAC Name: 2-(3-fluorophenyl)sulfanylcyclopentan-1-one
• InChI: InChI=1S/C11H11FOS/c12-8-3-1-4-9(7-8)14-11-6-2-5-10(11)13/h1,3-4,7,11H,2,5-6H2
• InChI Key: LPTGKPNHSQTCID-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(=O)C1)SC2=CC=CC(=C2)F

Description

2-[(3-Fluorophenyl)sulfanyl]cyclopentan-1-one is a cyclopentanone derivative featuring a sulfur-linked 3-fluorophenyl substituent at the 2-position of the ketone ring. This compound is of interest in organic synthesis and medicinal chemistry due to the electron-withdrawing fluorine atom and the sulfanyl group, which may influence reactivity, stability, and intermolecular interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(3-Fluorophenyl)sulfanyl]cyclopentan-1-one typically involves the reaction of cyclopentanone with 3-fluorothiophenol under specific conditions. The reaction is usually carried out in the presence of a base such as sodium hydride or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction mixture is often heated to promote the formation of the desired product.

Industrial Production Methods

While specific industrial production methods for 2-[(3-Fluorophenyl)sulfanyl]cyclopentan-1-one are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and purity. Industrial production may also involve continuous flow reactors to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

2-[(3-Fluorophenyl)sulfanyl]cyclopentan-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions, often in the presence of a base.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Alcohol derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-[(3-Fluorophenyl)sulfanyl]cyclopentan-1-one has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It may be used in the development of new materials or as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 2-[(3-Fluorophenyl)sulfanyl]cyclopentan-1-one depends on its specific application. In biological systems, it may interact with various molecular targets, such as enzymes or receptors, to exert its effects. The presence of the fluorine atom can enhance its binding affinity and selectivity for certain targets. The sulfanyl group can also participate in redox reactions, influencing the compound’s biological activity.

Comparison with Similar Compounds

Key Observations:

Substituent Impact on Yield and Purity: Compound 2e, bearing a 3-fluorophenyl and propenyl group, was synthesized in 83% yield via preparative TLC and HPLC . The propenyl group in 2e introduces steric and electronic effects distinct from the sulfanyl group, which could alter reaction pathways or purification challenges.

Ring Size and Functional Group Variations: The cyclohexanone analog (3-[(2-Fluorophenyl)sulfanyl]cyclohexan-1-one) has a larger ring, reducing ring strain compared to cyclopentanone. This may enhance thermal stability but lower reactivity in ring-opening reactions . The propanamide derivative (3-[(2-Fluorophenyl)sulfanyl]propanamide) replaces the ketone with an amide, enabling hydrogen bonding and altering solubility and biological activity .

Fluorophenyl Sulfanyl Derivatives

Compounds with fluorophenyl sulfanyl groups exhibit distinct electronic and steric profiles (Table 2).

Table 2: Fluorophenyl Sulfanyl Compounds

Compound Name	Core Structure	Fluorine Position	Key Suppliers
2-[(3-Fluorophenyl)sulfanyl]cyclopentan-1-one	Cyclopentanone	3-	Not listed
3-[(2-Fluorophenyl)sulfanyl]cyclohexan-1-one	Cyclohexanone	2-	2 suppliers
1-(4-Chloro-3-fluorophenyl)-2-[(3-phenylisoquinolin-1-yl)sulfanyl]ethanone	Ethanone	3-	N/A

Key Observations:

Fluorine Position and Electronic Effects: The 3-fluorophenyl group in the target compound is meta-substituted, offering moderate electron-withdrawing effects compared to ortho-substituted analogs (e.g., 2-fluorophenyl derivatives). This may influence resonance stabilization and reactivity in electrophilic substitution reactions. In 1-(4-Chloro-3-fluorophenyl)-2-[(3-phenylisoquinolin-1-yl)sulfanyl]ethanone , the combined presence of chlorine and fluorine enhances electrophilicity, suggesting that the target compound’s electronic profile could be modulated for specific synthetic applications.

Biological Activity

2-[(3-Fluorophenyl)sulfanyl]cyclopentan-1-one is a compound of significant interest in medicinal chemistry due to its unique structural features, which impart various biological activities. This article reviews the biological activity of this compound, including its mechanisms of action, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound features a cyclopentanone ring substituted with a sulfanyl group and a 3-fluorophenyl moiety. The presence of the fluorine atom enhances lipophilicity and may influence the compound's interaction with biological targets.

The biological activity of 2-[(3-Fluorophenyl)sulfanyl]cyclopentan-1-one is primarily attributed to its ability to interact with various molecular targets:

• Enzyme Inhibition : The sulfanyl group can form covalent bonds with nucleophilic sites on proteins, leading to inhibition or modulation of enzymatic activity.
• Receptor Interaction : The compound may bind to specific receptors, influencing signaling pathways that regulate cellular processes such as proliferation and apoptosis.

Biological Activities

Research indicates that 2-[(3-Fluorophenyl)sulfanyl]cyclopentan-1-one exhibits several biological activities:

• Antimicrobial Activity : Preliminary studies have shown that this compound has potential antimicrobial properties against various bacterial strains. It has been evaluated for its effectiveness in inhibiting bacterial growth, showing promising results in vitro.
• Anticancer Properties : The compound has been investigated for its antiproliferative effects on cancer cell lines. In particular, it has demonstrated cytotoxicity against several types of cancer cells, suggesting its potential as an anticancer agent.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	References
Antimicrobial	Inhibition of bacterial growth
Anticancer	Cytotoxicity against cancer cell lines

Case Studies

• Antimicrobial Studies : A study evaluated the antimicrobial efficacy of 2-[(3-Fluorophenyl)sulfanyl]cyclopentan-1-one against common pathogens. Results indicated significant inhibition zones in disk diffusion assays, suggesting its potential as a broad-spectrum antimicrobial agent.
• Anticancer Research : In a recent investigation, the compound was tested against various cancer cell lines (e.g., MCF-7, HeLa). The findings revealed that it induced apoptosis in these cells through the activation of caspase pathways, highlighting its potential for further development as an anticancer drug.

Structure-Activity Relationship (SAR)

The structure-activity relationship studies suggest that modifications to the phenyl group or the cyclopentanone core can significantly influence the biological activity. For instance, variations in substituents on the phenyl ring have been shown to enhance or diminish antimicrobial and anticancer effects.